Cas no 117966-22-0 (1-[1-(benzenesulfonyl)indol-2-yl]ethanone)

• Product name: 1-[1-(benzenesulfonyl)indol-2-yl]ethanone
• CAS No: 117966-22-0
• MF: C₁₆H₁₃NO₃S
• MW: 299.344
• CID: 2615605
• PubChem ID: 10870279

1-[1-(benzenesulfonyl)indol-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[1-(benzenesulfonyl)indol-2-yl]ethanone
• DTXCID50397412
• DTXSID10446591
• 1H-Indole, 2-acetyl-1-(phenylsulfonyl)-
• 1-[1-(benzenesulfonyl)-1H-indol-2-yl]-ethanone
• 117966-22-0
• 1-[1-(phenylsulfonyl)-1H-indol-2-yl]ethanone

• Inchi： InChI=1S/C16H13NO3S/c1-12(18)16-11-13-7-5-6-10-15(13)17(16)21(19,20)14-8-3-2-4-9-14/h2-11H,1H3
• InChI Key： XBQURWIIONNAKF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 299.06161445Da
• Monoisotopic Mass: 299.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.5Ų